Cas no 62471-03-8 (Benzene, 1,1'-oxybis[4-(3-methylphenoxy)-)

Benzene, 1,1'-oxybis[4-(3-methylphenoxy)- structure
62471-03-8 structure
Product Name:Benzene, 1,1'-oxybis[4-(3-methylphenoxy)-
CAS No:62471-03-8
MF:C26H22O3
MW:382.451087474823
CID:443733
PubChem ID:23557667
Update Time:2025-04-19

Benzene, 1,1'-oxybis[4-(3-methylphenoxy)- Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-3-[4-[4-(3-methylphenoxy)phenoxy]phenoxy]benzene
    • SCHEMBL14159539
    • 62471-03-8
    • DTXSID80634943
    • 1,1'-{Oxybis[(4,1-phenylene)oxy]}bis(3-methylbenzene)
    • Benzene, 1,1'-oxybis[4-(3-methylphenoxy)-
    • Inchi: 1S/C26H22O3/c1-19-5-3-7-25(17-19)28-23-13-9-21(10-14-23)27-22-11-15-24(16-12-22)29-26-8-4-6-20(2)18-26/h3-18H,1-2H3
    • InChI Key: BBHXIJGTMKDWPU-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)OC1=CC=CC(C)=C1)C1C=CC(=CC=1)OC1=CC=CC(C)=C1

Computed Properties

  • Exact Mass: 382.15696
  • Monoisotopic Mass: 382.15689456g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 6
  • Complexity: 423
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.2
  • Topological Polar Surface Area: 27.7Ų

Experimental Properties

  • PSA: 27.69
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